benastatin C
benastatin C
Brand Name:
Vulcanchem
CAS No.:
150151-88-5
VCID:
VC0136741
InChI:
InChI=1S/C29H28O5/c1-4-5-6-7-15-10-16-8-9-18-19(24(16)22(31)11-15)14-21-26(27(18)33)28(34)25-20(29(21,2)3)12-17(30)13-23(25)32/h8-14,30-33H,4-7H2,1-3H3
SMILES:
CCCCCC1=CC(=C2C(=C1)C=CC3=C(C4=C(C=C32)C(C5=C(C4=O)C(=CC(=C5)O)O)(C)C)O)O
Molecular Formula:
C29H28O5
Molecular Weight:
456.5 g/mol
benastatin C
CAS No.: 150151-88-5
Main Products
VCID: VC0136741
Molecular Formula: C29H28O5
Molecular Weight: 456.5 g/mol
| CAS No. | 150151-88-5 |
|---|---|
| Product Name | benastatin C |
| Molecular Formula | C29H28O5 |
| Molecular Weight | 456.5 g/mol |
| IUPAC Name | 1,7,9,11-tetrahydroxy-13,13-dimethyl-3-pentylbenzo[a]tetracen-8-one |
| Standard InChI | InChI=1S/C29H28O5/c1-4-5-6-7-15-10-16-8-9-18-19(24(16)22(31)11-15)14-21-26(27(18)33)28(34)25-20(29(21,2)3)12-17(30)13-23(25)32/h8-14,30-33H,4-7H2,1-3H3 |
| Standard InChIKey | QUNHGOCXEGJZAT-UHFFFAOYSA-N |
| SMILES | CCCCCC1=CC(=C2C(=C1)C=CC3=C(C4=C(C=C32)C(C5=C(C4=O)C(=CC(=C5)O)O)(C)C)O)O |
| Canonical SMILES | CCCCCC1=CC(=C2C(=C1)C=CC3=C(C4=C(C=C32)C(C5=C(C4=O)C(=CC(=C5)O)O)(C)C)O)O |
| Synonyms | benastatin C |
| PubChem Compound | 197348 |
| Last Modified | Dec 23 2021 |
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